![molecular formula C17H14FN3O2 B2743178 N-(4-(1H-pyrazol-3-yl)phenyl)-2-(2-fluorophenoxy)acetamide CAS No. 1207054-07-6](/img/structure/B2743178.png)
N-(4-(1H-pyrazol-3-yl)phenyl)-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-(1H-pyrazol-3-yl)phenyl)-2-(2-fluorophenoxy)acetamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . The compound also includes a phenyl group and a fluorophenoxy group, which may contribute to its reactivity and properties.
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the phenyl group, and the attachment of the fluorophenoxy group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole and phenyl rings could impart stability to the molecule. The electronegative fluorine atom in the fluorophenoxy group could create a polar region in the molecule .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents present. The pyrazole ring might undergo reactions at the nitrogen atoms, while the fluorine atom might be displaced in nucleophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar fluorophenoxy group could affect its solubility, while the aromatic rings could contribute to its UV/Vis absorption spectrum .Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Coordination Complexes Construction : Research has been conducted on the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes have been studied for their hydrogen bonding effects on self-assembly processes and have shown significant antioxidant activity, indicating potential applications in the development of antioxidant agents (Chkirate et al., 2019).
Anti-inflammatory Activity
Synthesis and Evaluation for Anti-inflammatory Properties : Another strand of research involves the synthesis of novel derivatives of N-(3-chloro-4-fluorophenyl)-2- acetamides, which have been evaluated for their anti-inflammatory activity. This suggests potential applications in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).
Radiosynthesis and Imaging
Radiosynthesis for Imaging Applications : The compound has also been explored in the context of radiosynthesis for imaging purposes. Specifically, research on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, highlights its potential use in the development of diagnostic tools for neuroinflammation and other related conditions (Dollé et al., 2008).
Antimicrobial and Antitubercular Activities
Synthesis and Biological Evaluation : Research has also been conducted on the synthesis of novel thiazole derivatives incorporating pyrazole moieties, which have been screened for their antimicrobial and antifungal activities. These studies suggest potential applications in developing new antimicrobial agents (Saravanan et al., 2010).
Pharmacological Evaluation
Evaluation for Analgesic and Anti-inflammatory Actions : Further studies have evaluated the computational and pharmacological potential of novel derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research opens pathways for the development of new therapeutic agents addressing various health conditions (Faheem, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[4-(1H-pyrazol-5-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c18-14-3-1-2-4-16(14)23-11-17(22)20-13-7-5-12(6-8-13)15-9-10-19-21-15/h1-10H,11H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APKLAOHJRFNRSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)C3=CC=NN3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.